Cas no 556-03-6 (DL-Tyrosine)

• Product Name: DL-Tyrosine
• CAS No: 556-03-6
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD00063074
• CID: 38318
• PubChem ID: 1153
• Update Time: 2025-04-18

DL-Tyrosine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(4-hydroxyphenyl)propanoic acid
• 3-(4-Hydroxyphenyl)-DL-alanine
• 3-(4-Hydroxyphenyl)-DL-alanine~H-DL-Tyr-OH
• NSC 205006
• (.+-.)-Tyrosine
• DL-Tyrosine
• DL-Tyrozine
• H-DL-Tyr-OH
• TYROSINE, DL-(RG)
• (±)-2-AMino-3-(4-hydroxyphenyl)propionic acid
• DL-p-Tyrosine
• DL-Tyrosin
• DL-Tyrosine 25GR
• DL-TYROSINE USP GRADE
• DL-α-AMino-p-hydroxyhydrocinnaMic acid
• DL-α-AMino-β-p-hydroxyphenylpropionic acid
• TYROSINE,DL
• 2-Amino-3-(4-hydroxyphenyl)propionic acid
• tyrosin
• Tyrosine, DL-
• tirosina
• L-Tyrosine, Free Base
• L-Tryosine
• OUYCCCASQSFEME-UHFFFAOYSA-N
• Benzenepropanoic acid, (S)-
• tyr
• (+-)-Tyrosine
• beta-p-Hydroxyphenylalanine
• 2-amino-3-(4-hydroxyphenyl)-propanoic acid
• laevo-tyrosine
• Poly-L-tyrosine
• Tyrosine #
• (DL)-Tyrosine
• (-)-.alpha.-Amino-p-

• MDL： MFCD00063074
• Inchi： 1S/C9H11NO3/c10-8(9(12)13)5-6-1-3-7(11)4-2-6/h1-4,8,11H,5,10H2,(H,12,13)
• InChI Key： OUYCCCASQSFEME-UHFFFAOYSA-N
• SMILES： OC(C(CC1C=CC(=CC=1)O)N)=O
• BRN： 515881

Computed Properties

• Exact Mass: 181.07400
• Monoisotopic Mass: 181.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 83.6
• Surface Charge: 0
• Tautomer Count: 2

Experimental Properties

• Color/Form: Crystalline powder, whitish
• Density: 1.2375 (rough estimate)
• Melting Point: ≥300 °C (lit.)
• Boiling Point: 385.2°C at 760 mmHg
• Flash Point: STABILITY
• Refractive Index: 1.5270 (estimate)
• Water Partition Coefficient: Soluble in water.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 83.55000
• LogP: 1.04690
• Solubility: Soluble in water.
• Sensitiveness: Sensitive to light
• Merck: 14,9839

DL-Tyrosine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tyrosine and derivatives
• Natural Products and Extracts Plant Extracts Plant based Ripariosida hermaphrodita
• Solvents and Organic Chemicals Organic Compounds Acids/Esters